Cas no 5502-78-3 (9-Methylguanine)

9-Methylguanine structure
9-Methylguanine structure
Product Name:9-Methylguanine
CAS No:5502-78-3
MF:C6H7N5O
MW:165.152679681778
MDL:MFCD17019376
CID:370229
PubChem ID:57652070
Update Time:2025-04-19

9-Methylguanine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-9-methyl-1H-purin-6(9H)-one
    • 2-amino-1,9-dihydro-9-methyl-6H-purin-6-one
    • 2-Amino-6-Hydroxy-9-Methylpurine
    • 2-amino-9-methyl-3H-purin-6-one
    • 6H-Purin-6-one,2-amino-1,9-dihydro-9-methyl-
    • 1-methylguanine
    • 1rrw
    • 2-amino-9-methylhypoxanthine
    • 9-methylguanine
    • 9-methylquanine
    • N7-methylguanine
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-methyl-
    • 2-Amino-9-methyl-1,9-dihydro-purin-6-one
    • UNII-397W61ZHWY
    • 2-amino-9-methyl-9H-purin-6-ol
    • 5502-78-3
    • Tox21_202928
    • DTXCID4029274
    • SR-01000539655
    • NSC19065
    • E78548
    • 397W61ZHWY
    • CAS-5502-78-3
    • FT-0697037
    • 6H-Purin-6-one,9-dihydro-9-methyl-
    • NS00005738
    • 2-amino-9-methyl-1H-purin-6-one
    • 9MG
    • SR-01000539655-1
    • NCGC00260474-01
    • 2-Amino-9-methyl-1,9-dihydro-6H-purin-6-one
    • AKOS017343768
    • CHEMBL1230674
    • DTXSID5049318
    • NSC-19065
    • PD007930
    • 2-Amino-9-methyl-1,9-dihydro-6H-purin-6-one #
    • SCHEMBL22884
    • 2-AMINO-9-METHYL-6,9-DIHYDRO-1H-PURIN-6-ONE
    • 9-Methylguanine, >=98.0% (HPLC)
    • AKOS001735443
    • Oprea1_278211
    • MFCD17019376
    • DB02489
    • Q27093477
    • 9-Methylguanin
    • O-Me-Gua
    • NSC 19065
    • BS-49385
    • EINECS 226-839-4
    • 2-amino-9-methyl-6,9-dihydro-3H-purin-6-one
    • STK768880
    • purine, 2-amino-6-hydroxy-9-methyl-
    • 2-Amino-9-methyl-purin-6-ol
    • 9-Methylguanine
    • MDL： MFCD17019376
    • Inchi： 1S/C6H7N5O/c1-11-2-8-3-4(11)9-6(7)10-5(3)12/h2H,1H3,(H3,7,9,10,12)
    • InChI Key： UUWJNBOCAPUTBK-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=C(N)N1)N(C)C=N2

Computed Properties

  • Exact Mass: 165.06500
  • Monoisotopic Mass: 165.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 85.3A^2

Experimental Properties

  • Density: 1.83
  • Melting Point: ≥300 °C
  • Boiling Point: 503.9°C at 760 mmHg
  • Flash Point: 258.6°C
  • Refractive Index: 1.864
  • PSA: 89.59000
  • LogP: -0.18000

9-Methylguanine Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • FLUKA BRAND F CODES：10-23
  • Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

9-Methylguanine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9-Methylguanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449040535-1g
2-Amino-9-methyl-1H-purin-6(9H)-one
 5502-78-3 95%
1g
 $540.00 2023-09-01
Ambeed
A367204-1g
2-Amino-9-methyl-1H-purin-6(9H)-one
 5502-78-3 95%
1g
 $506.0 2025-02-28
Chemenu
CM138621-1g
2-amino-9-methyl-1,9-dihydro-6H-purin-6-one
 5502-78-3 95%
1g
 $580 2021-08-05
TRC
M341378-2.5mg
9-Methylguanine
 5502-78-3
2.5mg
 $ 50.00 2022-06-03
TRC
M341378-5mg
9-Methylguanine
 5502-78-3
5mg
 $ 65.00 2022-06-03
TRC
M341378-25mg
9-Methylguanine
 5502-78-3
25mg
 $ 115.00 2022-06-03
Chemenu
CM138621-250mg
2-amino-9-methyl-1,9-dihydro-6H-purin-6-one
 5502-78-3 95%
250mg
 $*** 2023-05-30
Chemenu
CM138621-1g
2-amino-9-methyl-1,9-dihydro-6H-purin-6-one
 5502-78-3 95%
1g
 $*** 2023-05-30
abcr
AB465742-10 g
9-Methylguanine, 95%; .
 5502-78-3 95%
10g
 €2,500.00 2023-07-18
Ambeed
A367204-250mg
2-Amino-9-methyl-1H-purin-6(9H)-one
 5502-78-3 95%
250mg
 $138.0 2025-02-28

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